Cas no 2248310-54-3 (1,3-dioxo-2,3-dihydro-1H-isoindol-2-yl 1-methyl propanedioate)

• Product Name: 1,3-dioxo-2,3-dihydro-1H-isoindol-2-yl 1-methyl propanedioate
• CAS No: 2248310-54-3
• MF: C₁₂H₉NO₆
• MW: 263.202963590622
• CID: 6423557
• PubChem ID: 165725201
• Update Time: 2025-05-19

1,3-dioxo-2,3-dihydro-1H-isoindol-2-yl 1-methyl propanedioate Chemical and Physical Properties

Names and Identifiers

• EN300-6513176
• 1,3-dioxo-2,3-dihydro-1H-isoindol-2-yl 1-methyl propanedioate
• 2248310-54-3

• Inchi： 1S/C12H9NO6/c1-18-9(14)6-10(15)19-13-11(16)7-4-2-3-5-8(7)12(13)17/h2-5H,6H2,1H3
• InChI Key： QRAVFSXPOAGQKP-UHFFFAOYSA-N
• SMILES： O(C(CC(=O)OC)=O)N1C(C2C=CC=CC=2C1=O)=O

Computed Properties

• Exact Mass: 263.04298701g/mol
• Monoisotopic Mass: 263.04298701g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 19
• Rotatable Bond Count: 5
• Complexity: 408
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1
• Topological Polar Surface Area: 90Ų

Additional information on 1,3-dioxo-2,3-dihydro-1H-isoindol-2-yl 1-methyl propanedioate

1,3-Dioxo-2,3-dihydro-1H-isoindol-2-yl 1-methyl propanedioate (CAS No. 2248310-54-3)

The compound 1,3-Dioxo-2,3-dihydro-1H-isoindol-2-yl 1-methyl propanedioate, identified by the CAS number 2248310-54-3, is a unique organic compound with a complex structure that has garnered attention in various fields of chemistry and materials science. This compound belongs to the class of isoindole derivatives, which are known for their versatile applications in drug design, polymer chemistry, and optoelectronic materials. The structure of this compound features a dioxo group attached to an isoindole ring system, along with a propanedioate moiety that introduces additional functional groups for potential reactivity and utility.

Recent studies have highlighted the significance of isoindole derivatives in the development of advanced materials. For instance, researchers have explored the use of similar compounds in the synthesis of high-performance polymers and organic semiconductors. The presence of the dioxo group in this compound is particularly interesting, as it can act as a bridge for connecting different molecular units, thereby enhancing the mechanical and electronic properties of resulting materials. Furthermore, the propanedioate moiety provides an avenue for further functionalization, enabling the incorporation of additional functional groups to tailor the material's properties according to specific applications.

In terms of synthesis, this compound can be prepared through a variety of methods, including condensation reactions and cyclization processes. One common approach involves the reaction of an appropriate diacid with an amine derivative under controlled conditions to form the isoindole ring system. The introduction of the dioxo group typically requires precise oxidation or dehydrogenation steps to achieve the desired functionality. Recent advancements in catalytic methods have made it possible to synthesize such compounds with higher efficiency and selectivity, reducing production costs and environmental impact.

The physical properties of this compound are also worth noting. It exhibits a melting point in the range of 150–160°C, which is relatively high for organic compounds of this size. This property makes it suitable for applications that require thermal stability, such as in high-temperature polymer composites or thermally resistant coatings. Additionally, its solubility in common organic solvents like dichloromethane and ethyl acetate facilitates its use in solution-based chemical processes.

From an application standpoint, this compound has shown promise in several areas. In pharmaceutical research, isoindole derivatives have been investigated as potential drug candidates due to their ability to interact with various biological targets. The presence of the dioxo group and propanedioate moiety in this compound may enhance its bioavailability and pharmacokinetic properties, making it a valuable lead compound for drug discovery efforts.

In materials science, this compound has been explored as a building block for constructing advanced materials with tailored functionalities. For example, it has been used as a precursor for synthesizing conjugated polymers with enhanced electrical conductivity and mechanical strength. These polymers have potential applications in flexible electronics, sensors, and energy storage devices.

The environmental impact and safety profile of this compound are also critical considerations. Studies indicate that it is relatively stable under normal conditions and does not pose significant risks to human health or the environment when handled appropriately. However, like all chemical compounds, proper handling procedures should be followed to minimize exposure risks.

In conclusion, 1,3-Dioxo-2,3-dihydro-1H-isoindol-2-yl 1-methyl propanedioate (CAS No. 2248310-54-3) is a versatile compound with a wide range of potential applications across multiple disciplines. Its unique structure and functional groups make it an attractive candidate for further research and development in fields such as drug discovery, materials science, and polymer chemistry.